Cas no 514-67-0 (RUBROPUNCTATIN)
RUBROPUNCTATIN structure
Product Name:RUBROPUNCTATIN
RUBROPUNCTATIN Properties
Names and Identifiers
-
- RUBROPUNCTATIN
- (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]furo[3,2-g]isochromene-2,9-dione
- CS-0137053
- Rubropunctatine
- 514-67-0
- (R-(E))-9a-Methyl-3-(1-oxohexyl)-6-(1-propenyl)-2H-furo(3,2-g)(2)benzopyran-2,9(9aH)-dione
- HY-N7766
- CHEBI:227418
- (R,E)-3-Hexanoyl-9a-methyl-6-(prop-1-en-1-yl)-2H-furo[3,2-g]isochromene-2,9(9aH)-dione
- CHEMBL1215465
- (9aR)-3-hexanoyl-9a-methyl-6-[(E)-prop-1-enyl]uro[3,2-g]isochromene-2,9-dione
- 1ST2461
- 2H-Furo(3,2-g)(2)benzopyran-2,9(9aH)-dione, 9a-methyl-3-(1-oxohexyl)-6-(1-propenyl)-, (R-(E))-
- G18103
- DA-77586
-
- InChIKey： SULYDLFVUNXAMP-WKOQKXSESA-N
- Inchi： InChI=1S/C21H22O5/c1-4-6-7-9-17(22)18-16-11-13-10-14(8-5-2)25-12-15(13)19(23)21(16,3)26-20(18)24/h5,8,10-12H,4,6-7,9H2,1-3H3/b8-5+/t21-/m1/s1
- SMILES： CCCCCC(=O)C1=C2C=C3C=C(OC=C3C(=O)C2(OC1=O)C)C=CC
Computed Properties
- Exact Mass: 354.14676
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Rotatable Bond Count: 6
- Monoisotopic Mass: 354.14672380g/mol
- Heavy Atom Count: 26
- Complexity: 835
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 3.2
- Topological Polar Surface Area: 69.7Ų
Experimental Properties
- PSA: 69.67
RUBROPUNCTATIN Pricemore >>
| Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P00DGG4-1mg |
RUBROPUNCTATIN |
514-67-0 | 98% | 1mg |
$506.00 | ||
| AK Scientific | 8831CP-1mg |
Rubropunctatin |
514-67-0 | 95% | 1mg |
$627 | 2023-10-16 | |
| Ambeed | A1220545-1mg |
(R,E)-3-Hexanoyl-9a-methyl-6-(prop-1-en-1-yl)-2H-furo[3,2-g]isochromene-2,9(9aH)-dione |
514-67-0 | 97% | 1mg |
$410.0 | 2025-03-01 | |
| MedChemExpress | HY-N7766-1mg |
Rubropunctatin |
514-67-0 | ≥98.0% | 1mg |
￥4100 | 2024-07-20 | |
| TRC | R213325-0.5mg |
Rubropunctatin |
514-67-0 | 0.5mg |
$ 190.00 | 2022-06-03 |
RUBROPUNCTATIN Related Literature
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Lixin Sun,Jian Wang,Baochan Yang,Xinxin Wang,Gengxiang Yang,Xiqian Wang,Yuying Jiang,Tianyu Wang,Jianzhuang Jiang RSC Adv., 2021,11, 10061-10074
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Yoshio Saito,Subhendu Sekhar Bag,Yuichi Kusakabe,Chiharu Nagai,Katsuhiko Matsumoto,Erika Mizuno,Satoshi Kodate,Isamu Suzuka,Isao Saito Chem. Commun., 2007, 2133-2135
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Maria Duca,Vincent Malnuit,Florent Barbault,Rachid Benhida Chem. Commun., 2010,46, 6162-6164
-
4. Catalysts by the meter: rapid screening approach of N-heterocyclic carbeneligand based catalysts†‡Carolin Lang,Ute Gärtner,Oliver Trapp Chem. Commun., 2011,47, 391-393
-
5. A facile evanescent-field imaging approach for monitoring colloidal gel evolution near a surface†Jiahao Wu,Hui Zhu,Chuanxin He,To Ngai Soft Matter, 2021,17, 4006-4010
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Yiqian Su,Hongjiao Wu,Jiaqi Chen,Huiqin Li,Pengcheng Lin,Wei Xiao,Donglin Cao CrystEngComm, 2023,25, 3472-3483
-
7. Alkaline cations directing the transformation of FAU zeolites into five different framework types†Leen Van Tendeloo,Elena Gobechiya,Eric Breynaert,Johan A. Martens,Christine E. A. Kirschhock Chem. Commun., 2013,49, 11737-11739
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R. Santhosh Reddy,I. N. Chaithanya Kiran,Arumugam Sudalai Org. Biomol. Chem., 2012,10, 3655-3661
-
Neha Katiyar,K. Balasubramanian RSC Adv., 2014,4, 47529-47535
Recommended suppliers
Amadis Chemical Company Limited
(CAS:514-67-0)RUBROPUNCTATIN
Purity:99%/99%
Quantity:1mg/5mg
Price($):369.0/1485.0